Cas no 32746-64-8 (12-Methyl-8-oxotridecanoic acid)
32746-64-8 structure
Product Name:12-Methyl-8-oxotridecanoic acid
CAS No:32746-64-8
MF:C14H26O3
MW:242.354444980621
CID:5071387
PubChem ID:146681341
Update Time:2024-11-07
12-Methyl-8-oxotridecanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 12-Methyl-8-oxotridecanoic acid
- Tridecanoic acid, 12-methyl-8-oxo-
- E81490
- 32746-64-8
- CS-0128951
- starbld0013492
-
- Inchi: 1S/C14H26O3/c1-12(2)8-7-10-13(15)9-5-3-4-6-11-14(16)17/h12H,3-11H2,1-2H3,(H,16,17)
- InChI Key: AWASWGRKOPHXGB-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCC(=O)O)CCCC(C)C
Computed Properties
- Exact Mass: 242.18819469 g/mol
- Monoisotopic Mass: 242.18819469 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 54.4
- Molecular Weight: 242.35
12-Methyl-8-oxotridecanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM539411-100mg |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95%+ | 100mg |
$151 | 2023-02-02 | |
| Chemenu | CM539411-250mg |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95%+ | 250mg |
$254 | 2023-02-02 | |
| Chemenu | CM539411-1g |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95%+ | 1g |
$538 | 2023-02-02 | |
| 1PlusChem | 1P01WZUH-100mg |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95% | 100mg |
$165.00 | 2024-05-05 | |
| 1PlusChem | 1P01WZUH-250mg |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95% | 250mg |
$263.00 | 2024-05-05 | |
| Aaron | AR01X02T-100mg |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95% | 100mg |
$136.00 | 2025-02-12 | |
| Aaron | AR01X02T-250mg |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95% | 250mg |
$229.00 | 2025-02-12 | |
| Aaron | AR01X02T-1g |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95% | 1g |
$486.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1199591-100mg |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95% | 100mg |
¥1513.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1199591-250mg |
12-Methyl-8-oxotridecanoic acid |
32746-64-8 | 95% | 250mg |
¥2380.00 | 2024-08-02 |
12-Methyl-8-oxotridecanoic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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